Cas no 2228193-70-0 (2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol)
2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol
- EN300-1735544
- 2228193-70-0
-
- Inchi: 1S/C13H21NO2/c1-9-5-11(7-13(3,14)8-15)6-10(2)12(9)16-4/h5-6,15H,7-8,14H2,1-4H3
- InChI Key: HIVHTKGAUQGFOV-UHFFFAOYSA-N
- SMILES: OCC(C)(CC1C=C(C)C(=C(C)C=1)OC)N
Computed Properties
- Exact Mass: 223.157228913g/mol
- Monoisotopic Mass: 223.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55.5Ų
2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1735544-0.05g |
2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol |
2228193-70-0 | 0.05g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1735544-0.1g |
2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol |
2228193-70-0 | 0.1g |
$1119.0 | 2023-09-20 | ||
| Enamine | EN300-1735544-0.25g |
2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol |
2228193-70-0 | 0.25g |
$1170.0 | 2023-09-20 | ||
| Enamine | EN300-1735544-0.5g |
2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol |
2228193-70-0 | 0.5g |
$1221.0 | 2023-09-20 | ||
| Enamine | EN300-1735544-1.0g |
2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol |
2228193-70-0 | 1g |
$1272.0 | 2023-06-04 | ||
| Enamine | EN300-1735544-2.5g |
2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol |
2228193-70-0 | 2.5g |
$2492.0 | 2023-09-20 | ||
| Enamine | EN300-1735544-5.0g |
2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol |
2228193-70-0 | 5g |
$3687.0 | 2023-06-04 | ||
| Enamine | EN300-1735544-10.0g |
2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol |
2228193-70-0 | 10g |
$5467.0 | 2023-06-04 | ||
| Enamine | EN300-1735544-1g |
2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol |
2228193-70-0 | 1g |
$1272.0 | 2023-09-20 | ||
| Enamine | EN300-1735544-5g |
2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol |
2228193-70-0 | 5g |
$3687.0 | 2023-09-20 |
2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol
Introduction to 2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol (CAS No. 2228193-70-0)
2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228193-70-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a complex aromatic system and an amine functional group, which are often pivotal in the design of bioactive molecules. The structural features of this compound, including its aromatic ring substituents and the presence of both primary and secondary amine functionalities, make it a promising candidate for further investigation in drug discovery and development.
The molecular structure of 2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol consists of a propyl chain with a secondary amine at the second carbon position, attached to a phenyl ring that is substituted with a methoxy group at the fourth position and two methyl groups at the third and fifth positions. This arrangement creates a molecule with potential for diverse interactions with biological targets, making it an intriguing subject for synthetic chemists and pharmacologists.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of both aromatic and aliphatic moieties in 2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol suggests that it may exhibit multiple modes of action, which could be exploited for therapeutic purposes. For instance, the aromatic ring system can interact with proteins via hydrophobic interactions, while the amine groups can form hydrogen bonds or participate in ionic interactions, depending on the target protein.
One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The structural motif presented by 2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol has been explored in several computational studies aimed at identifying novel pharmacophores. These studies have highlighted the compound's ability to mimic known bioactive scaffolds while introducing unique structural features that could enhance binding affinity or selectivity. Such properties are highly valued in the pharmaceutical industry, where small differences in molecular structure can lead to significant improvements in drug efficacy and safety.
Recent advancements in synthetic methodologies have also facilitated the preparation of derivatives of 2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol. These derivatives can be designed to fine-tune specific pharmacological properties, such as solubility, metabolic stability, or target specificity. For example, modifications to the aromatic ring substituents or the propyl chain can alter the compound's pharmacokinetic profile, making it more suitable for oral administration or improving its bioavailability.
The potential applications of 2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol extend beyond traditional small-molecule drug development. It has also been considered as a building block for more complex molecules, such as peptidomimetics or heterocyclic compounds. The versatility of this compound lies in its ability to serve as a versatile intermediate in synthetic chemistry, enabling the creation of novel structures with tailored biological activities.
In academic research, 2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol has been used as a reference compound in various biochemical assays. Its unique structural features allow researchers to probe specific interactions within biological systems without interfering with other pathways. This makes it an invaluable tool for understanding enzyme mechanisms and identifying new therapeutic targets.
The synthesis of 2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol presents several challenges due to its complex architecture. However, recent innovations in synthetic chemistry have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired molecular framework efficiently.
The pharmacological evaluation of 2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol has revealed promising results in preclinical studies. Initial assays have shown that this compound exhibits moderate activity against certain enzymatic targets relevant to inflammatory diseases and cancer. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential.
The future direction of research on 2-amino-3-(4-methoxy--{dimethylphenyl}-{dimethy}lpropan-{1}-ol) (CAS No. {2228193700}) will likely focus on expanding its chemical space through structural modifications and exploring new biological targets. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers aim to unlock the full therapeutic potential of this compound.
In conclusion,{CAS No 2228193700} represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. Its development underscores the importance of innovative approaches in drug discovery and highlights the ongoing efforts to address unmet medical needs through chemical innovation.
2228193-70-0 (2-amino-3-(4-methoxy-3,5-dimethylphenyl)-2-methylpropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)